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Compound of Interest

Compound Name: MDL-29951

Cat. No.: B009297 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides essential safety and logistical information for the handling and disposal of

MDL-29951. The following procedural guidance is designed to answer key operational

questions, ensuring the safety of all laboratory personnel. By adhering to these protocols,

researchers can minimize risks and maintain a secure research environment.

Essential Safety Information at a Glance
MDL-29951, also known as 3-(2-Carboxy-4,6-dichloroindol-3-yl)propionic acid, is a solid, white

to off-white powder utilized in scientific research.[1][2] While one safety data sheet (SDS)

states that it is not classified as a hazardous substance or mixture, it also indicates that it may

be harmful if inhaled, swallowed, or absorbed through the skin, and can cause irritation to the

eyes, skin, and respiratory tract.[1] Due to these potential hazards, a conservative approach to

personal protective equipment (PPE) and handling is strongly recommended.
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Property Data Source

CAS Number 130798-51-5 [2][3][4][5][6][7][8][9]

Molecular Formula C12H9Cl2NO4 [3][6]

Molecular Weight 302.11 g/mol [2][3][6][7]

Appearance White to off-white powder [2]

Solubility Soluble in DMSO and Ethanol [2][3]

Storage
Room temperature for short

term, -20°C for long term
[2][3][6]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is critical to mitigate potential exposure. The following table

outlines the recommended PPE for handling MDL-29951.

Body Part Protection Specification

Hands Chemical-resistant gloves
Nitrile or neoprene gloves

should be worn.

Eyes
Safety glasses with side

shields or goggles

Must be ANSI-approved for

impact and splash protection.

[10]

Respiratory N95 respirator or higher

Recommended when handling

the powder form to prevent

inhalation of dust particles.[10]

Body Laboratory coat
Should be fully buttoned to

protect against skin contact.

Step-by-Step Handling and Disposal Plan
Adherence to a strict operational workflow is paramount for safety and research integrity.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://lktlabs.com/product/mdl-29951/
https://tribioscience.com/wp-content/uploads/2023/08/TBI4537_Data_Sheet.pdf
https://dcchemicals.com/msds/MSDS_DC7194.html
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh47a90b25
https://www.medkoo.com/products/11757
https://www.2bscientific.com/Products/Focus-Biomolecules/10-4537/MDL29951-GPR17-activator
https://www.caymanchem.com/product/16266/mdl-29951
https://www.tocris.com/products/mdl-29951_0467
https://tribioscience.com/wp-content/uploads/2023/08/TBI4537_Data_Sheet.pdf
https://www.medkoo.com/products/11757
https://lktlabs.com/product/mdl-29951/
https://tribioscience.com/wp-content/uploads/2023/08/TBI4537_Data_Sheet.pdf
https://www.medkoo.com/products/11757
https://www.2bscientific.com/Products/Focus-Biomolecules/10-4537/MDL29951-GPR17-activator
https://lktlabs.com/product/mdl-29951/
https://lktlabs.com/product/mdl-29951/
https://tribioscience.com/wp-content/uploads/2023/08/TBI4537_Data_Sheet.pdf
https://lktlabs.com/product/mdl-29951/
https://tribioscience.com/wp-content/uploads/2023/08/TBI4537_Data_Sheet.pdf
https://www.medkoo.com/products/11757
https://www.benchchem.com/product/b009297?utm_src=pdf-body
https://www.lspinc.com/ppe-safety/
https://www.lspinc.com/ppe-safety/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow

Preparation

Handling

Cleanup & Disposal

Designate Handling Area
(e.g., chemical fume hood)

Assemble Required PPE

Weigh MDL-29951

Dissolve in Appropriate Solvent
(e.g., DMSO, Ethanol)

Perform Experimental Procedures

Decontaminate Work Surfaces

Dispose of Waste in Sealed Containers

Remove and Dispose of PPE
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Caption: Experimental workflow for handling MDL-29951.

Detailed Methodologies
1. Preparation:

Engineering Controls: All handling of MDL-29951 powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined

in the table above.

2. Weighing and Dissolving:

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[1]

Solubilization: MDL-29951 is soluble in DMSO and ethanol.[2][3] Prepare solutions by slowly

adding the solvent to the powder to prevent splashing.

3. Experimental Use:

Follow your institution's approved protocols for working with chemical compounds.

Avoid contact with skin and eyes.[1]

4. Decontamination and Disposal:

Work Surface Decontamination: Clean all work surfaces with an appropriate solvent and then

soap and water.

Waste Disposal: Collect all waste materials, including contaminated PPE, in sealed, clearly

labeled containers for hazardous waste.[1]

Disposal Guidelines: As specific disposal guidelines for MDL-29951 are not readily available,

it is imperative to adhere to local, state, and federal regulations for chemical waste disposal.

Consult with your institution's Environmental Health and Safety (EHS) department for

guidance on proper disposal procedures. General best practices suggest using a licensed

chemical waste management company.[11]
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Emergency Response Plan
In the event of an exposure, immediate action is crucial.

Immediate Actions

Exposure Event

Skin Contact:
Wash with soap and water.

Skin

Eye Contact:
Flush with water.

Eye

Inhalation:
Move to fresh air.

Inhalation

Ingestion:
Rinse mouth with water.

Ingestion

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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